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Compound of Interest

Compound Name: Cephapirin lactone

Cat. No.: B1668396

Introduction

Cephapirin is a first-generation cephalosporin antibiotic widely used in veterinary medicine to
treat bacterial infections, particularly mastitis in dairy cattle. The presence of antibiotic residues
in food products of animal origin, such as milk, is a significant concern for public health. These
residues can lead to allergic reactions in sensitive individuals, contribute to the development of
antibiotic-resistant bacteria, and cause economic losses for the dairy industry.

Regulatory bodies in many countries have established maximum residue limits (MRLS) for
veterinary drugs in food products. Monitoring for these residues typically involves the detection
of the parent drug and its major metabolites. Cephapirin can degrade into several byproducts,
including desacetylcephapirin and Cephapirin lactone.[1][2] The formation of Cephapirin
lactone is a crucial aspect of its degradation pathway and its detection is important for a
comprehensive assessment of Cephapirin residues.

This application note provides a detailed protocol for the detection and quantification of
Cephapirin lactone in bovine milk using liquid chromatography-tandem mass spectrometry
(LC-MS/MS), a highly sensitive and selective analytical technique.

Significance of Cephapirin Lactone Detection

The presence of Cephapirin lactone in milk is an indicator of the historical presence of the
parent drug, Cephapirin. Understanding the degradation pathways and accurately quantifying
the resulting metabolites is essential for ensuring food safety. The lactonization of Cephapirin
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involves an intramolecular cyclization, a reaction that can be influenced by factors such as pH
and temperature. A comprehensive analytical method that includes the detection of Cephapirin
lactone provides a more complete picture of the potential consumer exposure to drug-related
residues.

Experimental Workflow

The following diagram outlines the general workflow for the analysis of Cephapirin lactone in
milk samples.
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Caption: Experimental workflow for the detection of Cephapirin lactone.

Chemical Transformation

The formation of Cephapirin lactone from Cephapirin is a key degradation pathway. The
following diagram illustrates this chemical transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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